Cas no 1747-50-8 (Benzenesulfonic acid,4-methyl-, 2-[(4-nitrophenyl)methylene]hydrazide)

• Product Name: Benzenesulfonic acid,4-methyl-, 2-[(4-nitrophenyl)methylene]hydrazide
• CAS No: 1747-50-8
• MF: C₁₄H₁₃N₃O₄S
• MW: 319.335721731186
• CID: 233092
• PubChem ID: 5338108
• Update Time: 2025-10-23

Benzenesulfonic acid,4-methyl-, 2-[(4-nitrophenyl)methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, 2-[(4-nitrophenyl)methylene]hydrazide
• (E)-4-methyl-N'-(4-nitrobenzylidene)benzenesulfonohydrazide
• 0161
• 4-methyl-N'-[(4-nitrophenyl)methylidene]benzene-1-sulfonohydrazide
• 4-nitrobenzaldehyde tosylhydrazone
• AmbscPOD_45
• CTK2H1812
• KB-88846
• N-(4-nitrobenzylidene)-4-methylaniline
• N-(4-nitrobenzylidene)-4-toluidine
• N-(4-nitrobenzylidene)-N'-4-methylphenylsu
• N-(p-nitrobenzylidene)-p-toluidine
• N-[1-(4-methyl-phenyl)-methylidene]-N-[4-nitrophenyl]amine
• p-nitrobenzaldehyde tosylhydrazone
• p-nitrobenzylidene-p-tolylamine
• 1747-50-8
• NSC137970
• AKOS001485134
• 4-METHYL-N'-[(E)-(4-NITROPHENYL)METHYLIDENE]BENZENE-1-SULFONOHYDRAZIDE
• 4-methyl-n'-(4-nitrobenzylidene)benzenesulfonohydrazide
• SCHEMBL15055253
• NSC-137970
• 4-methyl-N'-[(E)-(4-nitrophenyl)methylidene]benzenesulfonohydrazide
• CS-0324185
• 4-methyl-N-[(E)-(4-nitrophenyl)methylideneamino]benzenesulfonamide
• HMS543C22
• BIM-0014887.P001
• CHEMBL36430
• STK411025

• Inchi： 1S/C14H13N3O4S/c1-11-2-8-14(9-3-11)22(20,21)16-15-10-12-4-6-13(7-5-12)17(18)19/h2-10,16H,1H3/b15-10+
• InChI Key： WIZQIGJXWBUJMH-XNTDXEJSSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N/N=C/C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 319.06279
• Monoisotopic Mass: 319.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 101.67
• LogP: 4.21050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Benzenesulfonic acid,4-methyl-, 2-[(4-nitrophenyl)methylene]hydrazide

Benzenesulfonic acid, 4-methyl-, 2-[(4-nitrophenyl)methylene]hydrazide (CAS No. 1747-50-8): An Overview

Benzenesulfonic acid, 4-methyl-, 2-[(4-nitrophenyl)methylene]hydrazide (CAS No. 1747-50-8) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a benzenesulfonic acid moiety, a methyl group, and a hydrazide functional group linked to a nitrophenyl moiety through a methylene bridge. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The benzenesulfonic acid moiety is known for its strong acidic properties and high reactivity, making it useful in various catalytic processes and as a precursor in the synthesis of sulfonamides and other sulfonate derivatives. The methyl group provides additional steric hindrance and can influence the compound's solubility and reactivity. The hydrazide functional group is particularly interesting due to its ability to participate in condensation reactions, forming hydrazones with aldehydes and ketones. The nitrophenyl moiety adds further complexity, contributing to the compound's electronic properties and reactivity.

Recent research has focused on the potential applications of Benzenesulfonic acid, 4-methyl-, 2-[(4-nitrophenyl)methylene]hydrazide in the development of new pharmaceuticals. Studies have shown that this compound can serve as a key intermediate in the synthesis of anti-inflammatory agents, antiviral drugs, and anticancer compounds. For example, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a building block in the synthesis of novel sulfonamide derivatives with potent anti-inflammatory activity. The researchers found that these derivatives exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases.

In addition to its pharmaceutical applications, Benzenesulfonic acid, 4-methyl-, 2-[(4-nitrophenyl)methylene]hydrazide has also been explored for its potential in materials science. Its unique molecular structure makes it suitable for use as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have shown promise in catalytic processes, such as the oxidation of alkenes and the reduction of nitro compounds. A recent study published in Inorganic Chemistry demonstrated that complexes formed with this compound exhibited high catalytic activity and selectivity in the oxidation of styrene to styrene oxide.

The synthesis of Benzenesulfonic acid, 4-methyl-, 2-[(4-nitrophenyl)methylene]hydrazide typically involves several steps, starting with the reaction of benzenesulfonyl chloride with hydrazine to form the corresponding hydrazide. The resulting hydrazide is then reacted with 4-nitrobenzaldehyde to form the final product. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and solvent-free conditions.

The physical properties of Benzenesulfonic acid, 4-methyl-, 2-[(4-nitrophenyl)methylene]hydrazide include its solubility in polar solvents such as water and ethanol, but limited solubility in non-polar solvents like hexane. Its melting point is typically around 150°C, making it suitable for thermal processing techniques. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

In conclusion, Benzenesulfonic acid, 4-methyl-, 2-[(4-nitrophenyl)methylene]hydrazide (CAS No. 1747-50-8) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and functional groups make it an attractive intermediate for the development of new drugs and materials. Ongoing research continues to uncover new uses for this compound, highlighting its importance in modern chemistry.